Methoxy-X04

• CAS No.: 863918-78-9
• Product Name: Methoxy-X04
• Molecular Formula: C23H20O3
• Molecular Weight: 344.4 g/mol
• IUPAC Name: 4-[(E)-2-[4-[(E)-2-(4-hydroxyphenyl)ethenyl]-3-methoxyphenyl]ethenyl]phenol
• Standard InChI: InChI=1S/C23H20O3/c1-26-23-16-19(3-2-17-6-12-21(24)13-7-17)5-11-20(23)10-4-18-8-14-22(25)15-9-18/h2-16,24-25H,1H3/b3-2+,10-4+
• Standard InChIKey: FGYNZFHVGOFCMD-KHVHPYDTSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C/C2=CC=C(C=C2)O)/C=C/C3=CC=C(C=C3)O
• SMILES: COC1=C(C=CC(=C1)C=CC2=CC=C(C=C2)O)C=CC3=CC=C(C=C3)O
• Canonical SMILES: COC1=C(C=CC(=C1)C=CC2=CC=C(C=C2)O)C=CC3=CC=C(C=C3)O
• Appearance: Solid powder
• Description: Methoxy-X04 beta-amyloid plaques are used in fluorescence microscopy.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 1,4-bis(4'-hydroxystyryl)-2-methoxybenzene; methoxy-X04
• Reference: 1: Furcila D, DeFelipe J, Alonso-Nanclares L. A Study of Amyloid-β and Phosphotau in Plaques and Neurons in the Hippocampus of Alzheimer's Disease Patients. J Alzheimers Dis. 2018;64(2):417-435. doi: 10.3233/JAD-180173. PubMed PMID: 29914033.; 2: Jährling N, Becker K, Saghafi S, Dodt HU. Light-Sheet Fluorescence Microscopy: Chemical Clearing and Labeling Protocols for Ultramicroscopy. Methods Mol Biol. 2017;1563:33-49. doi: 10.1007/978-1-4939-6810-7_3. PubMed PMID: 28324600.; 3: Nabuurs RJ, Kapoerchan VV, Metaxas A, Hafith S, de Backer M, Welling MM, Jiskoot W, van den Nieuwendijk AM, Windhorst AD, Overkleeft HS, van Buchem MA, Overhand M, van der Weerd L. Bis-pyridylethenyl benzene as novel backbone for amyloid-β binding compounds. Bioorg Med Chem. 2016 Dec 1;24(23):6139-6148. doi: 10.1016/j.bmc.2016.05.022. Epub 2016 May 18. PubMed PMID: 27838168.; 4: Bisht K, El Hajj H, Savage JC, Sánchez MG, Tremblay MÈ. Correlative Light and Electron Microscopy to Study Microglial Interactions with β-Amyloid Plaques. J Vis Exp. 2016 Jun 1;(112). doi: 10.3791/54060. PubMed PMID: 27286292; PubMed Central PMCID: PMC4927759.; 5: Brendel M, Probst F, Jaworska A, Overhoff F, Korzhova V, Albert NL, Beck R, Lindner S, Gildehaus FJ, Baumann K, Bartenstein P, Kleinberger G, Haass C, Herms J, Rominger A. Glial Activation and Glucose Metabolism in a Transgenic Amyloid Mouse Model: A Triple-Tracer PET Study. J Nucl Med. 2016 Jun;57(6):954-60. doi: 10.2967/jnumed.115.167858. Epub 2016 Feb 18. PubMed PMID: 26912428.; 6: Jährling N, Becker K, Wegenast-Braun BM, Grathwohl SA, Jucker M, Dodt HU. Cerebral β-Amyloidosis in Mice Investigated by Ultramicroscopy. PLoS One. 2015 May 27;10(5):e0125418. doi: 10.1371/journal.pone.0125418. eCollection 2015. PubMed PMID: 26017149; PubMed Central PMCID: PMC4446269.; 7: Brendel M, Jaworska A, Grießinger E, Rötzer C, Burgold S, Gildehaus FJ, Carlsen J, Cumming P, Baumann K, Haass C, Steiner H, Bartenstein P, Herms J, Rominger A. Cross-sectional comparison of small animal [18F]-florbetaben amyloid-PET between transgenic AD mouse models. PLoS One. 2015 Feb 23;10(2):e0116678. doi: 10.1371/journal.pone.0116678. eCollection 2015. PubMed PMID: 25706990; PubMed Central PMCID: PMC4338066.; 8: Burgess A, Nhan T, Moffatt C, Klibanov AL, Hynynen K. Analysis of focused ultrasound-induced blood-brain barrier permeability in a mouse model of Alzheimer's disease using two-photon microscopy. J Control Release. 2014 Oct 28;192:243-8. doi: 10.1016/j.jconrel.2014.07.051. Epub 2014 Aug 6. PubMed PMID: 25107692.; 9: Boländer A, Kieser D, Scholz C, Heyny-von Haußen R, Mall G, Goetschy V, Czech C, Schmidt B. Synthesis of methoxy-X04 derivatives and their evaluation in Alzheimer's disease pathology. Neurodegener Dis. 2014;13(4):209-13. doi: 10.1159/000351436. Epub 2013 Sep 25. PubMed PMID: 24080522.; 10: Bertoncini CW, Celej MS. Small molecule fluorescent probes for the detection of amyloid self-assembly in vitro and in vivo. Curr Protein Pept Sci. 2011 May;12(3):205-20. Review. PubMed PMID: 21348839.; 11: Burgold S, Bittner T, Dorostkar MM, Kieser D, Fuhrmann M, Mitteregger G, Kretzschmar H, Schmidt B, Herms J. In vivo multiphoton imaging reveals gradual growth of newborn amyloid plaques over weeks. Acta Neuropathol. 2011 Mar;121(3):327-35. doi: 10.1007/s00401-010-0787-6. Epub 2010 Dec 7. PubMed PMID: 21136067; PubMed Central PMCID: PMC3038220.; 12: Cohen AD, Ikonomovic MD, Abrahamson EE, Paljug WR, Dekosky ST, Lefterov IM, Koldamova RP, Shao L, Debnath ML, Mason NS, Mathis CA, Klunk WE. Anti-Amyloid Effects of Small Molecule Aβ-Binding Agents in PS1/APP Mice. Lett Drug Des Discov. 2009 Sep;6(6):437. PubMed PMID: 20119496; PubMed Central PMCID: PMC2812908.; 13: Garcia-Alloza M, Prada C, Lattarulo C, Fine S, Borrelli LA, Betensky R, Greenberg SM, Frosch MP, Bacskai BJ. Matrix metalloproteinase inhibition reduces oxidative stress associated with cerebral amyloid angiopathy in vivo in transgenic mice. J Neurochem. 2009 Jun;109(6):1636-47. doi: 10.1111/j.1471-4159.2009.06096.x. Epub 2009 Apr 8. PubMed PMID: 19457117; PubMed Central PMCID: PMC3281746.; 14: Koenigsknecht-Talboo J, Meyer-Luehmann M, Parsadanian M, Garcia-Alloza M, Finn MB, Hyman BT, Bacskai BJ, Holtzman DM. Rapid microglial response around amyloid pathology after systemic anti-Abeta antibody administration in PDAPP mice. J Neurosci. 2008 Dec 24;28(52):14156-64. doi: 10.1523/JNEUROSCI.4147-08.2008. PubMed PMID: 19109498; PubMed Central PMCID: PMC2743894.; 15: Hyman B. In reply to Zou et al. "New amyloid plaques or a game of hide-and-seek?". Int J Biol Sci. 2008 Aug 8;4(4):245. PubMed PMID: 18726000; PubMed Central PMCID: PMC2519177.; 16: Zou K, Maeda T, Michikawa M, Komano H. New amyloid plaques or a game of hide-and-seek? Int J Biol Sci. 2008 Jul 9;4(4):200-1. PubMed PMID: 18690290; PubMed Central PMCID: PMC2491729.; 17: Robbins EM, Betensky RA, Domnitz SB, Purcell SM, Garcia-Alloza M, Greenberg C, Rebeck GW, Hyman BT, Greenberg SM, Frosch MP, Bacskai BJ. Kinetics of cerebral amyloid angiopathy progression in a transgenic mouse model of Alzheimer disease. J Neurosci. 2006 Jan 11;26(2):365-71. PubMed PMID: 16407531.; 18: Brendza RP, Bacskai BJ, Cirrito JR, Simmons KA, Skoch JM, Klunk WE, Mathis CA, Bales KR, Paul SM, Hyman BT, Holtzman DM. Anti-Abeta antibody treatment promotes the rapid recovery of amyloid-associated neuritic dystrophy in PDAPP transgenic mice. J Clin Invest. 2005 Feb;115(2):428-33. PubMed PMID: 15668737; PubMed Central PMCID: PMC544607.; 19: Sadowski M, Pankiewicz J, Scholtzova H, Tsai J, Li Y, Carp RI, Meeker HC, Gambetti P, Debnath M, Mathis CA, Shao L, Gan WB, Klunk WE, Wisniewski T. Targeting prion amyloid deposits in vivo. J Neuropathol Exp Neurol. 2004 Jul;63(7):775-84. PubMed PMID: 15290902.; 20: Klunk WE, Bacskai BJ, Mathis CA, Kajdasz ST, McLellan ME, Frosch MP, Debnath ML, Holt DP, Wang Y, Hyman BT. Imaging Abeta plaques in living transgenic mice with multiphoton microscopy and methoxy-X04, a systemically administered Congo red derivative. J Neuropathol Exp Neurol. 2002 Sep;61(9):797-805. PubMed PMID: 12230326.
• PubChem Compound: 16049314
• Last Modified: Nov 11 2021